2-((1-(4-chlorophenyl)-5-phenyl-1H-imidazol-2-yl)thio)-N-isopropylacetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-5-phenylimidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C20H20ClN3OS/c1-14(2)23-19(25)13-26-20-22-12-18(15-6-4-3-5-7-15)24(20)17-10-8-16(21)9-11-17/h3-12,14H,13H2,1-2H3,(H,23,25)
• InChI Key: VAZMNBCOMOYCJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC=C(N1C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C20H20ClN3OS
• Molecular Weight: 385.9 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the sources I found.

Scientific Research Applications

Antibacterial Activity

A study by Dickens et al. (1991) highlights the antibacterial potency of compounds with similar structures, specifically targeting anaerobic bacteria through a pro-drug approach that releases lethal species within the bacterial cell. This approach utilizes bacterial electron transfer proteins for activation, illustrating a novel mechanism of action against bacterial infections (Dickens et al., 1991).

Anticancer Agents

Gomha et al. (2014) developed novel thiadiazoles and thiazoles incorporating pyrazole moiety, demonstrating significant anticancer activity against breast carcinoma cell lines. These findings suggest a potential route for therapeutic development targeting specific cancer types (Gomha et al., 2014).

Molecular Structure Analysis

Sharma et al. (2017) synthesized and analyzed the molecular structure of a compound closely related to the queried chemical, providing insight into its crystalline arrangement and potential interactions. Such structural analyses are crucial for understanding the physical and chemical properties of novel compounds (Sharma et al., 2017).

Corrosion Inhibition

Rouifi et al. (2020) explored the use of benzimidazole derivatives as corrosion inhibitors for carbon steel in acidic environments. Their work emphasizes the potential application of similar compounds in protecting industrial materials, demonstrating the versatility of these chemicals beyond pharmaceuticals (Rouifi et al., 2020).

Antioxidant Activity

Reddy et al. (2015) synthesized a series of compounds with thiazole moieties showing potent antioxidant activities. This study highlights the potential health benefits of these compounds, particularly their ability to neutralize free radicals and contribute to disease prevention (Reddy et al., 2015).

Mechanism of Action

The mechanism of action for this compound is not available in the sources I found.

Future Directions

The future directions for this compound are not detailed in the sources I found.